Cas no 128347-64-8 (Benzoic acid,3-[[[[(1R,3R)-2,2-dimethyl-3-(2-methyl-1-propen-1-yl)cyclopropyl]carbonyl]oxy]methyl]-,butyl ester)

• Product Name: Benzoic acid,3-[[[[(1R,3R)-2,2-dimethyl-3-(2-methyl-1-propen-1-yl)cyclopropyl]carbonyl]oxy]methyl]-,butyl ester
• CAS No: 128347-64-8
• MF: C₂₂H₃₀O₄
• MW: 358.471207141876
• CID: 227475
• PubChem ID: 182896
• Update Time: 2025-04-19

Benzoic acid,3-[[[[(1R,3R)-2,2-dimethyl-3-(2-methyl-1-propen-1-yl)cyclopropyl]carbonyl]oxy]methyl]-,butyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,3-[[[[(1R,3R)-2,2-dimethyl-3-(2-methyl-1-propen-1-yl)cyclopropyl]carbonyl]oxy]methyl]-,butyl ester
• Benzoic acid, 3-((((2-2,dimethyl-3-(2-methyl-1-propenyl)cyclopropyl)carbonyl)oxy)methyl)-, butyl ester, (1R-trans)-
• DTXSID90926109
• Butyl 3-({[2,2-dimethyl-3-(2-methylprop-1-en-1-yl)cyclopropane-1-carbonyl]oxy}methyl)benzoate
• 128347-64-8

• Inchi： 1S/C22H30O4/c1-6-7-11-25-20(23)17-10-8-9-16(13-17)14-26-21(24)19-18(12-15(2)3)22(19,4)5/h8-10,12-13,18-19H,6-7,11,14H2,1-5H3/t18-,19+/m1/s1
• InChI Key： OCPFEBJMPUQLNQ-MOPGFXCFSA-N
• SMILES： O(CC1C=CC=C(C(=O)OCCCC)C=1)C([C@@H]1[C@@H](/C=C(\C)/C)C1(C)C)=O

Computed Properties

• Exact Mass: 358.214
• Monoisotopic Mass: 358.214
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 10
• Complexity: 530
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.5
• Topological Polar Surface Area: 52.6A^2

Experimental Properties

• Density: 1.087
• Boiling Point: 441.4°C at 760 mmHg
• Flash Point: 211.1°C
• Refractive Index: 1.546